N-(2-chlorobenzyl)-2-((3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C20H17ClN6O2S/c1-29-15-8-6-14(7-9-15)27-19-18(25-26-27)20(24-12-23-19)30-11-17(28)22-10-13-4-2-3-5-16(13)21/h2-9,12H,10-11H2,1H3,(H,22,28)
• InChI Key: QJCGOSREXARPAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C(=NC=N3)SCC(=O)NCC4=CC=CC=C4Cl)N=N2
• Molecular Formula: C20H17ClN6O2S
• Molecular Weight: 440.9 g/mol

Description

N-(2-chlorobenzyl)-2-((3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17ClN6O2S and its molecular weight is 440.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation for Antiasthma Agents

A study focused on the synthesis of 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines for potential antiasthma applications, demonstrating the relevance of similar compounds in medicinal chemistry for the development of new therapeutic agents. The triazolopyrimidines exhibited activity as mediator release inhibitors, highlighting their potential in pharmacology (Medwid et al., 1990).

Insecticidal Assessment

Another research avenue involves the synthesis of heterocycles incorporating a thiadiazole moiety for insecticidal assessment against pests like the cotton leafworm, demonstrating the compound's potential application in agricultural pest management (Fadda et al., 2017).

Anti-Inflammatory and Analgesic Agents

Further research on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone indicates potential applications in creating new anti-inflammatory and analgesic agents. These compounds have been screened as cyclooxygenase inhibitors with promising analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Radioligand Imaging

The development of selective radioligands for imaging translocator proteins with PET highlights the application of similar compounds in diagnostic imaging, contributing to the understanding of various diseases at the molecular level (Dollé et al., 2008).

Anticancer and Antimicrobial Activity

The synthesis of analogs of 3-methyl-[1,2,4]triazolo[3,4-a]phthalazines and their evaluation for anticancer and antimicrobial activity showcase the potential of these compounds in developing new treatments for cancer and infections, emphasizing the broad spectrum of applications in medicinal chemistry (Kumar et al., 2019).